Cas no 2921745-68-6 (6-Bromo-8-fluoroquinoline-7-carbaldehyde)

• Product Name: 6-Bromo-8-fluoroquinoline-7-carbaldehyde
• CAS No: 2921745-68-6
• MF: C₁₀H₅BrFNO
• MW: 254.055205106735
• CID: 6796674
• PubChem ID: 171366325
• Update Time: 2025-07-22

6-Bromo-8-fluoroquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2921745-68-6
• 6-Bromo-8-fluoroquinoline-7-carbaldehyde
• MFCD34842200

• Inchi： 1S/C10H5BrFNO/c11-8-4-6-2-1-3-13-10(6)9(12)7(8)5-14/h1-5H
• InChI Key： STAXSNNNUVODEX-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=CN=C2C(=C1C=O)F

Computed Properties

• Exact Mass: 252.95385g/mol
• Monoisotopic Mass: 252.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 6-Bromo-8-fluoroquinoline-7-carbaldehyde

Introduction to 6-Bromo-8-fluoroquinoline-7-carbaldehyde (CAS No. 2921745-68-6)

6-Bromo-8-fluoroquinoline-7-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2921745-68-6, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the quinoline scaffold, a heterocyclic aromatic system widely recognized for its broad spectrum of biological activities. The presence of both bromo and fluoro substituents, along with the aldehyde functional group at the 7-position, makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The quinoline core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, fluoroquinolines have gained particular attention due to their enhanced efficacy and reduced resistance profiles compared to their predecessors. The introduction of fluorine atoms into the quinoline ring can modulate electronic and steric properties, thereby influencing binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing new fluorinated quinolines with improved pharmacokinetic profiles. The compound 6-Bromo-8-fluoroquinoline-7-carbaldehyde serves as a critical precursor in this endeavor. Its aldehyde functionality allows for further derivatization through condensation reactions, enabling the construction of diverse pharmacophores. This flexibility is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

One of the most compelling applications of 6-Bromo-8-fluoroquinoline-7-carbaldehyde is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By modifying the quinoline scaffold, researchers can develop small molecules that selectively inhibit aberrant kinase activity. The bromo and fluoro substituents on 6-Bromo-8-fluoroquinoline-7-carbaldehyde provide handles for further functionalization, allowing chemists to fine-tune interactions with target proteins.

Recent studies have highlighted the potential of fluorinated quinolines as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and progression. For instance, derivatives of this compound have shown promise in preclinical models by disrupting communication between cancer cells and their microenvironment. The aldehyde group at the 7-position can be exploited to form covalent bonds with cysteine residues in target kinases, leading to potent inhibition.

The synthesis of 6-Bromo-8-fluoroquinoline-7-carbaldehyde typically involves multi-step organic transformations starting from readily available quinoline precursors. Key steps include halogenation at the 6- and 8-positions followed by formylation at the 7-position. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate, reducing reliance on hazardous reagents and minimizing waste generation.

The importance of 6-Bromo-8-fluoroquinoline-7-carbaldehyde extends beyond oncology research. Its structural motifs are also relevant in the development of agents targeting infectious diseases caused by resistant pathogens. Fluorinated quinolines have demonstrated efficacy against Gram-negative bacteria that exhibit reduced susceptibility to traditional antibiotics. By leveraging intermediates like 6-Bromo-8-fluoroquinoline-7-carbaldehyde, chemists can design next-generation antibiotics with improved spectra of activity.

In conclusion, 6-Bromo-8-fluoroquinoline-7-carbaldehyde (CAS No. 2921745-68-6) is a pivotal compound in modern pharmaceutical research. Its unique structural features make it an invaluable tool for constructing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this intermediate will likely expand, further driving innovation in drug discovery.